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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the kinase selectivity profile of ACP-5862, the
major active metabolite of the Bruton's tyrosine kinase (BTK) inhibitor acalabrutinib. The data
presented herein is intended to offer an objective overview of its performance against other
kinases, supported by experimental data, to aid in drug development and research
applications.

ACP-5862 is a potent and selective covalent inhibitor of BTK, exhibiting a kinase selectivity
profile that is remarkably similar to its parent compound, acalabrutinib. Both molecules are

designed for high-fidelity targeting of BTK, a critical component of the B-cell receptor (BCR)
signaling pathway, thereby minimizing off-target activities that could lead to adverse effects.

Kinase Selectivity Profile of ACP-5862

Cross-reactivity studies are crucial for understanding the specificity of a kinase inhibitor and
predicting its potential off-target effects. The selectivity of ACP-5862 has been rigorously
evaluated against a broad panel of kinases.
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Biochemical Kinase Inhibition Data

In a comprehensive study, the inhibitory activity of ACP-5862 was assessed against a panel of
closely related kinases, including members of the TEC and EGFR families, which share
structural similarities with BTK. The results demonstrate a high degree of selectivity for BTK.
For the vast majority of off-target kinases screened, ACP-5862 displayed inhibitory
concentrations (IC50) greater than 100 nM, indicating minimal interaction at therapeutic
concentrations.

Below is a summary of the IC50 values for ACP-5862 and its parent compound, acalabrutinib,
against BTK and other select kinases.

Kinase ACP-5862 IC50 (nM) Acalabrutinib IC50 (nM)
BTK 5.0 3.0
ITK >100 >100
TEC >100 >100
TXK >100 >100
BMX >100 >100
EGFR >100 >100
ERBB2 >100 >100
ERBB4 >100 >100
BLK >100 >100
JAK3 >100 >100

Data sourced from in vitro biochemical assays.

The data clearly indicates that ACP-5862 maintains a highly selective profile, comparable to
that of acalabrutinib, with a potent inhibitory effect on its primary target, BTK, and significantly
weaker interactions with other kinases.

Experimental Protocols
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The following are detailed methodologies for the key experiments cited in the cross-reactivity
studies of ACP-5862.

KINOMEscan™ Kinase Inhibition Assay

The kinase selectivity of ACP-5862 was profiled using the KINOMEscan™ platform
(DiscoverX), a competitive binding assay.

o Principle: The assay measures the ability of a test compound to compete with an
immobilized, active-site directed ligand for binding to a panel of DNA-tagged kinases. The
amount of kinase bound to the immobilized ligand is quantified using quantitative PCR
(gPCR) of the DNA tag.

e Procedure:
o Kinases are fused to a proprietary DNA tag.

o The test compound (ACP-5862) is incubated with the DNA-tagged kinase and a ligand-
immobilized solid support.

o The mixture is allowed to reach equilibrium.
o The solid support is washed to remove unbound components.
o The amount of kinase bound to the solid support is measured by gPCR of the DNA tag.

o The results are reported as percent of control (DMSO), where a lower value indicates
stronger inhibition.

LanthaScreen™ Eu Kinase Binding Assay

The IC50 values for ACP-5862 against specific kinases were determined using the
LanthaScreen™ Eu Kinase Binding Assay.

e Principle: This is a time-resolved fluorescence resonance energy transfer (TR-FRET) based
assay that measures the binding of a fluorescently labeled kinase inhibitor (tracer) to a
europium-labeled anti-tag antibody-bound kinase. A test compound that binds to the kinase
will displace the tracer, leading to a decrease in the FRET signal.
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e Procedure:

o A solution of the kinase, europium-labeled anti-tag antibody, and the test compound (ACP-
5862) at various concentrations is prepared in a microplate.

o An Alexa Fluor™ 647-labeled kinase inhibitor tracer is added to initiate the binding
competition.

o The plate is incubated at room temperature to allow the binding to reach equilibrium.

o The TR-FRET signal is measured on a compatible plate reader (excitation at 340 nm,
emission at 615 nm and 665 nm).

o The ratio of the emission signals (665/615) is calculated, and the IC50 values are
determined by fitting the data to a four-parameter logistic model.

Visualizing the BTK Signaling Pathway and
Experimental Workflow

To provide a clearer understanding of the biological context and the experimental approach, the
following diagrams have been generated.
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Caption: Simplified B-Cell Receptor (BCR) signaling pathway illustrating the central role of BTK
and its inhibition by ACP-5862.
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Caption: Generalized experimental workflow for determining the kinase selectivity profile of
ACP-5862.

¢ To cite this document: BenchChem. [ACP-5862: A Comparative Analysis of Kinase Cross-
Reactivity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576088/docs#acp-5862-a-comparative-analysis-
of-kinase-cross-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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